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Rotigotine is a non-selective dopamine receptor agonist with pEC50 values of 9.6, 10.4, 8.2, 7.7, and 7.7 for D1, D2, D3, D4, and D5, respectively. It demonstrates a high-affinity for D1, D2, and D3 with lesser affinity for D4 and D5 receptor subtypes. This binding profile is similar to that of apomorphine and pergolide but differentiated from that of pramipexole and ropinirole, which have a more narrow profile of receptor specificity. Each of these agonists demonstrates anti-Parkinsonian effects in animal and clinical models through their ability to directly activate dopamine receptors.
Rotigotine is a non-ergot dopamine receptor agonist used in the therapy of Parkinson disease and restless leg syndrome. Administered as a once daily transdermal patch, rotigotine has not been associated with serum enzyme elevations during treatment or with episodes of clinically apparent l...